Cas no 2639443-53-9 (3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid)

• Product Name: 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid
• CAS No: 2639443-53-9
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5641198
• PubChem ID: 165901969
• Update Time: 2025-09-25

3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639443-53-9
• 3-{1-[(benzyloxy)carbonyl]piperidin-2-yl}benzoic acid
• EN300-27783901
• 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid

• Inchi： 1S/C20H21NO4/c22-19(23)17-10-6-9-16(13-17)18-11-4-5-12-21(18)20(24)25-14-15-7-2-1-3-8-15/h1-3,6-10,13,18H,4-5,11-12,14H2,(H,22,23)
• InChI Key： XQDSJMRLJAVYHB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid

Comprehensive Overview of 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid (CAS No. 2639443-53-9)

3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid (CAS No. 2639443-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and benzoic acid moieties, is widely explored for its potential applications in drug development, particularly in the design of protease inhibitors and other therapeutic agents. The benzyloxycarbonyl (Cbz) protecting group enhances its stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid for its role in modulating biological pathways. Its structural features align with current trends in small-molecule drug discovery, where scaffold diversity and functional group compatibility are critical. This compound’s CAS No. 2639443-53-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid involves multi-step organic reactions, including amide coupling and ester hydrolysis. Its benzyl-protected piperidine core offers synthetic flexibility, enabling further derivatization for targeted applications. This adaptability is crucial for addressing challenges in drug bioavailability and selectivity, topics frequently discussed in modern pharmacology forums.

From an industrial perspective, CAS No. 2639443-53-9 is often referenced in patents related to central nervous system (CNS) therapeutics and anti-inflammatory agents. Its benzoic acid component contributes to its solubility profile, a hot topic in formulation science. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are pivotal for developing tailored therapies.

Environmental and regulatory considerations also play a role in the compound’s usage. While 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the growing emphasis on green chemistry and sustainable synthesis, trends heavily searched in scientific literature.

In summary, 3-{1-(benzyloxy)carbonylpiperidin-2-yl}benzoic acid (CAS No. 2639443-53-9) represents a bridge between traditional organic chemistry and innovative drug design. Its multifaceted applications, coupled with its structural ingenuity, make it a compound of enduring interest in both academic and industrial settings. As research progresses, its role in addressing unmet medical needs will likely expand, solidifying its place in the future of pharmaceutical innovation.